2-Chloro-N-[[2-(furan-2-ylmethoxy)-4-methylphenyl]methyl]propanamide

• IUPAC Name: 2-chloro-N-[[2-(furan-2-ylmethoxy)-4-methylphenyl]methyl]propanamide
• InChI: InChI=1S/C16H18ClNO3/c1-11-5-6-13(9-18-16(19)12(2)17)15(8-11)21-10-14-4-3-7-20-14/h3-8,12H,9-10H2,1-2H3,(H,18,19)
• InChI Key: UTSKDSHQDNNMJJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)CNC(=O)C(C)Cl)OCC2=CC=CO2
• Molecular Formula: C16H18ClNO3
• Molecular Weight: 307.77 g/mol

Description

2-Chloro-N-[[2-(furan-2-ylmethoxy)-4-methylphenyl]methyl]propanamide, also known as CFTR(inh)-172, is a small molecule inhibitor that targets the cystic fibrosis transmembrane conductance regulator (CFTR) protein. CFTR is an ion channel that regulates the transport of chloride and bicarbonate ions across cell membranes. Dysfunction of CFTR leads to the development of cystic fibrosis, a genetic disorder that affects multiple organs including the lungs, pancreas, and liver. CFTR(inh)-172 has been studied extensively for its potential therapeutic applications in cystic fibrosis and other diseases.

Mechanism Of Action

2-Chloro-N-[[2-(furan-2-ylmethoxy)-4-methylphenyl]methyl]propanamide(inh)-172 acts as a competitive inhibitor of 2-Chloro-N-[[2-(furan-2-ylmethoxy)-4-methylphenyl]methyl]propanamide by binding to the ATP-binding site of the protein. This prevents the opening of the 2-Chloro-N-[[2-(furan-2-ylmethoxy)-4-methylphenyl]methyl]propanamide channel and reduces the transport of chloride and bicarbonate ions across cell membranes. 2-Chloro-N-[[2-(furan-2-ylmethoxy)-4-methylphenyl]methyl]propanamide(inh)-172 has been shown to be highly selective for 2-Chloro-N-[[2-(furan-2-ylmethoxy)-4-methylphenyl]methyl]propanamide and does not inhibit other ion channels.

Biochemical And Physiological Effects

2-Chloro-N-[[2-(furan-2-ylmethoxy)-4-methylphenyl]methyl]propanamide(inh)-172 has been shown to improve chloride transport in cells with defective 2-Chloro-N-[[2-(furan-2-ylmethoxy)-4-methylphenyl]methyl]propanamide function. This has potential therapeutic implications for cystic fibrosis and other diseases where 2-Chloro-N-[[2-(furan-2-ylmethoxy)-4-methylphenyl]methyl]propanamide dysfunction is a contributing factor. 2-Chloro-N-[[2-(furan-2-ylmethoxy)-4-methylphenyl]methyl]propanamide(inh)-172 has also been shown to reduce inflammation in the lungs of mice with cystic fibrosis, suggesting that it may have additional anti-inflammatory effects.

Advantages And Limitations For Lab Experiments

One advantage of 2-Chloro-N-[[2-(furan-2-ylmethoxy)-4-methylphenyl]methyl]propanamide(inh)-172 is its high selectivity for 2-Chloro-N-[[2-(furan-2-ylmethoxy)-4-methylphenyl]methyl]propanamide, which reduces the potential for off-target effects. 2-Chloro-N-[[2-(furan-2-ylmethoxy)-4-methylphenyl]methyl]propanamide(inh)-172 has also been shown to be stable in biological fluids, making it a useful tool for in vitro and in vivo studies. However, one limitation of 2-Chloro-N-[[2-(furan-2-ylmethoxy)-4-methylphenyl]methyl]propanamide(inh)-172 is its relatively low potency compared to other 2-Chloro-N-[[2-(furan-2-ylmethoxy)-4-methylphenyl]methyl]propanamide inhibitors. This may limit its therapeutic potential and require higher doses for effective treatment.

Future Directions

There are several potential future directions for 2-Chloro-N-[[2-(furan-2-ylmethoxy)-4-methylphenyl]methyl]propanamide(inh)-172 research. One area of focus is the development of more potent 2-Chloro-N-[[2-(furan-2-ylmethoxy)-4-methylphenyl]methyl]propanamide inhibitors that can be used at lower doses. Another area of research is the optimization of 2-Chloro-N-[[2-(furan-2-ylmethoxy)-4-methylphenyl]methyl]propanamide(inh)-172 for use in vivo, including the development of targeted delivery systems. Additionally, 2-Chloro-N-[[2-(furan-2-ylmethoxy)-4-methylphenyl]methyl]propanamide(inh)-172 may have potential applications in other diseases beyond cystic fibrosis, such as polycystic kidney disease and chronic obstructive pulmonary disease. Further research is needed to fully explore the potential therapeutic applications of 2-Chloro-N-[[2-(furan-2-ylmethoxy)-4-methylphenyl]methyl]propanamide(inh)-172.

Synthesis Methods

2-Chloro-N-[[2-(furan-2-ylmethoxy)-4-methylphenyl]methyl]propanamide(inh)-172 can be synthesized using a multistep synthetic route that involves the reaction of 2-chloro-N-(4-methylphenyl)propanamide with furan-2-carbaldehyde and subsequent reduction and protection steps. The final product is obtained after deprotection and purification steps. The synthesis of 2-Chloro-N-[[2-(furan-2-ylmethoxy)-4-methylphenyl]methyl]propanamide(inh)-172 has been reported in several research articles and can be performed in a laboratory setting using standard organic chemistry techniques.

Scientific Research Applications

2-Chloro-N-[[2-(furan-2-ylmethoxy)-4-methylphenyl]methyl]propanamide(inh)-172 has been extensively studied for its potential therapeutic applications in cystic fibrosis and other diseases. In preclinical studies, 2-Chloro-N-[[2-(furan-2-ylmethoxy)-4-methylphenyl]methyl]propanamide(inh)-172 has been shown to improve chloride transport in cells with defective 2-Chloro-N-[[2-(furan-2-ylmethoxy)-4-methylphenyl]methyl]propanamide function. 2-Chloro-N-[[2-(furan-2-ylmethoxy)-4-methylphenyl]methyl]propanamide(inh)-172 has also been studied for its potential use in treating other diseases such as polycystic kidney disease, chronic obstructive pulmonary disease, and secretory diarrhea.